molecular formula C6H7BrF3N3O2S B2621904 3-Bromo-1-(3,3,3-trifluoropropyl)pyrazole-4-sulfonamide CAS No. 1946823-38-6

3-Bromo-1-(3,3,3-trifluoropropyl)pyrazole-4-sulfonamide

Cat. No. B2621904
CAS RN: 1946823-38-6
M. Wt: 322.1
InChI Key: GHGYXWUKRPSQCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-1-(3,3,3-trifluoropropyl)pyrazole-4-sulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as BTPPS, and it is a sulfonamide compound that has a pyrazole ring attached to it.

Scientific Research Applications

BTPPS has been extensively studied for its potential applications in various areas of scientific research. One of the primary applications of BTPPS is in the field of neuroscience. BTPPS has been shown to be a potent blocker of the transient receptor potential melastatin 4 (TRPM4) channel. TRPM4 channels are involved in the regulation of calcium signaling in neurons, and their dysregulation has been implicated in several neurological disorders. BTPPS has been shown to be effective in reducing neuronal excitability and improving synaptic plasticity in animal models of epilepsy and chronic pain.

Mechanism of Action

BTPPS acts as a blocker of the TRPM4 channel by binding to a specific site on the channel's pore-forming region. This binding results in the inhibition of calcium influx into the cell, which leads to a reduction in neuronal excitability. BTPPS has also been shown to inhibit the activity of other ion channels, such as the voltage-gated sodium channel, which further contributes to its antiepileptic and analgesic effects.
Biochemical and Physiological Effects:
BTPPS has been shown to have several biochemical and physiological effects. It has been shown to reduce the frequency and amplitude of spontaneous excitatory postsynaptic currents in hippocampal neurons, which suggests that it may have a role in regulating synaptic plasticity. BTPPS has also been shown to reduce the firing rate of neurons in the dorsal root ganglion, which suggests that it may have analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BTPPS in lab experiments is its potency and selectivity for the TRPM4 channel. This makes it a useful tool for studying the role of TRPM4 channels in various physiological processes. However, one of the limitations of using BTPPS is its low solubility in water, which can make it difficult to administer in experiments.

Future Directions

There are several future directions for research on BTPPS. One area of interest is the role of TRPM4 channels in neurological disorders such as epilepsy and chronic pain. Further studies are needed to investigate the potential therapeutic effects of BTPPS in these conditions. Another area of interest is the development of more potent and selective TRPM4 channel blockers that can be used in clinical settings. Additionally, the use of BTPPS in other areas of scientific research, such as cancer biology and cardiovascular disease, should be explored.
Conclusion:
In conclusion, 3-Bromo-1-(3,3,3-trifluoropropyl)pyrazole-4-sulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. Its potency and selectivity for the TRPM4 channel make it a useful tool for studying the role of TRPM4 channels in various physiological processes. Further studies are needed to investigate the potential therapeutic effects of BTPPS in neurological disorders such as epilepsy and chronic pain, and the development of more potent and selective TRPM4 channel blockers should be explored.

Synthesis Methods

The synthesis of BTPPS involves the reaction between 3,3,3-trifluoropropylamine and 3-bromo-1-pyrazolecarboxamide in the presence of sulfuric acid. The reaction takes place at room temperature and yields BTPPS as a white solid. The yield of the reaction is approximately 70%.

properties

IUPAC Name

3-bromo-1-(3,3,3-trifluoropropyl)pyrazole-4-sulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7BrF3N3O2S/c7-5-4(16(11,14)15)3-13(12-5)2-1-6(8,9)10/h3H,1-2H2,(H2,11,14,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GHGYXWUKRPSQCH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=NN1CCC(F)(F)F)Br)S(=O)(=O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7BrF3N3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.11 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.